Cas no 86072-07-3 (2-chloro-1-methyl-5-nitro-1H-imidazole)

• Product Name: 2-chloro-1-methyl-5-nitro-1H-imidazole
• CAS No: 86072-07-3
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• CID: 725314
• Update Time: 2024-01-31

2-chloro-1-methyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-chloro-1-methyl-5-nitro-
• 2-chloro-1-methyl-5-nitroimidazole
• 2-chloro-1-methyl-5-nitro-imidazole
• 2-chloro-1-methyl-5-nitro-1H-imidazole
• 2-CHLORO, 3-METHYL, 4-NITROIMIDAZOL
• 1H-Imidazole, 2-chloro-1-methyl-5-nitro-

• Inchi： 1S/C4H4ClN3O2/c1-7-3(8(9)10)2-6-4(7)5/h2H,1H3
• InChI Key： IYVKWWTVJQDECA-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C([N+]([O-])=O)=CN=1

Computed Properties

• Exact Mass: 160.999204
• Monoisotopic Mass: 160.999204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.65
• Boiling Point: 333.9°C at 760 mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.648